Cas no 6337-78-6 (ethyl 2-[4-[4-[4-(2-ethoxy-2-oxoethyl)phenyl]butyl]phenyl]acetate)
6337-78-6 structure
Product Name:ethyl 2-[4-[4-[4-(2-ethoxy-2-oxoethyl)phenyl]butyl]phenyl]acetate
CAS No:6337-78-6
MF:C24H30O4
MW:382.492607593536
CID:960029
PubChem ID:235790
Update Time:2025-04-19
ethyl 2-[4-[4-[4-(2-ethoxy-2-oxoethyl)phenyl]butyl]phenyl]acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-[4-[4-[4-(2-ethoxy-2-oxoethyl)phenyl]butyl]phenyl]acetate
- AC1L5V5Z
- AC1Q652Z
- AG-K-35391
- AR-1I4357
- CTK5B8898
- diethyl 2,2'-(butane-1,4-diyldibenzene-4,1-diyl)diacetate
- NSC37526
- NSC-37526
- 6337-78-6
- ethyl 2-[4-[4-[4-(ethoxycarbonylmethyl)phenyl]butyl]phenyl]acetate
- DS-010990
- DTXSID40284524
-
- Inchi: 1S/C24H30O4/c1-3-27-23(25)17-21-13-9-19(10-14-21)7-5-6-8-20-11-15-22(16-12-20)18-24(26)28-4-2/h9-16H,3-8,17-18H2,1-2H3
- InChI Key: NYBHSEYULYTOMS-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=CC(=CC=1)CCCCC1C=CC(CC(=O)OCC)=CC=1)=O
Computed Properties
- Exact Mass: 382.21400
- Monoisotopic Mass: 382.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 4.46320
ethyl 2-[4-[4-[4-(2-ethoxy-2-oxoethyl)phenyl]butyl]phenyl]acetate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
6337-78-6 (ethyl 2-[4-[4-[4-(2-ethoxy-2-oxoethyl)phenyl]butyl]phenyl]acetate) Related Products
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- 102-20-5(2-Phenylethyl 2-Phenylacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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